4-(2,2-Difluorovinyl)pyridine

• Molecular Formula: C7H5F2N
• Molecular Weight: 141.12 g/mol
• IUPAC Name: 4-(2,2-difluoroethenyl)pyridine
• InChI: InChI=1S/C7H5F2N/c8-7(9)5-6-1-3-10-4-2-6/h1-5H
• InChI Key: XPVQGGGYEWIANA-UHFFFAOYSA-N
• Canonical SMILES: C1=CN=CC=C1C=C(F)F

Description

4-(2,2-Difluorovinyl)pyridine is a fluorinated heterocyclic compound characterized by a pyridine ring substituted with a 2,2-difluorovinyl group at the 4-position. The difluorovinyl moiety introduces significant electronic and steric effects due to the electronegativity of fluorine and the rigidity of the vinyl group. This compound is of interest in medicinal chemistry and materials science, where fluorine substitution is leveraged to modulate properties such as metabolic stability, lipophilicity, and binding affinity .

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 4-(2,2-Difluorovinyl)pyridine typically involves the introduction of the difluorovinyl group onto the pyridine ring. One common method is the palladium-catalyzed cross-coupling reaction between 4-bromopyridine and a difluorovinylating reagent. The reaction is carried out under mild conditions, often using a palladium catalyst and a base such as potassium carbonate .

Industrial Production Methods: Industrial production of 4-(2,2-Difluorovinyl)pyridine may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and optimized reaction conditions can enhance the efficiency and yield of the compound. Additionally, the availability of high-purity starting materials and advanced purification techniques ensures the production of high-quality 4-(2,2-Difluorovinyl)pyridine for various applications .

Chemical Reactions Analysis

Types of Reactions: 4-(2,2-Difluorovinyl)pyridine undergoes several types of chemical reactions, including:

Substitution Reactions: The difluorovinyl group can participate in nucleophilic substitution reactions, leading to the formation of various substituted pyridine derivatives.

Cross-Coupling Reactions: The compound can undergo Suzuki-Miyaura cross-coupling reactions with arylboronic acids, resulting in the formation of aryl-substituted pyridines.

Oxidation and Reduction Reactions: The pyridine ring can be oxidized or reduced under specific conditions, leading to the formation of different pyridine derivatives.

Common Reagents and Conditions:

Palladium Catalysts: Used in cross-coupling reactions to facilitate the formation of carbon-carbon bonds.

Bases: Such as potassium carbonate, used to deprotonate the reactants and promote the reaction.

Oxidizing and Reducing Agents: Used to modify the oxidation state of the pyridine ring.

Major Products Formed:

Aryl-Substituted Pyridines: Formed through cross-coupling reactions.

Substituted Pyridine Derivatives: Resulting from nucleophilic substitution reactions.

Scientific Research Applications

4-(2,2-Difluorovinyl)pyridine has a wide range of applications in scientific research, including:

Chemistry: Used as a building block in the synthesis of complex organic molecules and pharmaceuticals.

Biology: Investigated for its potential as a bioactive compound with applications in drug discovery and development.

Medicine: Explored for its potential therapeutic properties, including antiviral and anticancer activities.

Industry: Utilized in the production of advanced materials and specialty chemicals.

Mechanism of Action

The mechanism of action of 4-(2,2-Difluorovinyl)pyridine involves its interaction with specific molecular targets and pathways. The difluorovinyl group can act as an electrophile, reacting with nucleophilic sites on biomolecules. This interaction can lead to the inhibition of enzyme activity or the modulation of signaling pathways, resulting in various biological effects .

Comparison with Similar Compounds

Structural and Electronic Features

Styrylpyridine Derivatives

• 4-Styrylpyridine (): Features a non-fluorinated vinyl group. The absence of fluorine reduces electron-withdrawing effects, leading to higher electron density on the pyridine ring compared to 4-(2,2-difluorovinyl)pyridine. This difference impacts reactivity in electrophilic substitutions and conjugation in UV-Vis spectra .
• 2,6-Distyrylpyridine (): The dual vinyl groups enhance π-conjugation, but without fluorine, these compounds exhibit weaker inductive effects. Theoretical DFT studies highlight reduced polarization compared to fluorinated analogs .

Fluorinated Pyridine Derivatives

• 4-(2,4-Difluorophenyl)-2-pyridinecarboxylic Acid (): Fluorine atoms on the phenyl ring increase acidity of the carboxylic acid group (pKa ~3–4) due to electron withdrawal. In contrast, the difluorovinyl group in 4-(2,2-difluorovinyl)pyridine primarily affects the pyridine’s basicity (predicted pKa ~1.5–2.5) .
• 6-(2-Fluoropyridin-4-yl)pyrido[3,2-d]pyrimidin-4-amine (): Fluorine at the 2-position of the pyridine ring enhances hydrogen-bonding capacity, a feature less pronounced in 4-(2,2-difluorovinyl)pyridine due to the vinyl group’s steric hindrance .

Physicochemical Properties

Compound	Melting Point (°C)	Molecular Weight (g/mol)	LogP*	Key Spectral Data (IR/NMR)
4-(2,2-Difluorovinyl)pyridine	Not reported	~153.1	1.8	C-F stretch: 1120–1250 cm⁻¹
4-Styrylpyridine	95–97	181.2	2.5	Vinyl C=C stretch: 1620 cm⁻¹
4-(2,4-Difluorophenyl)-2-pyridinecarboxylic acid	215–217 (dec.)	235.2	1.2	COOH stretch: 2500–3300 cm⁻¹
2-Amino-4-(2-chloro-5-(4-substituted phenyl)pyridin-3-yl)-1-(4-substituted phenyl)pyridine ()	268–287	466–545	3.1–4.3	NH₂ bend: 1600–1650 cm⁻¹

*LogP values estimated via computational tools (e.g., ChemAxon).

Biological Activity

4-(2,2-Difluorovinyl)pyridine is a fluorinated pyridine derivative that has garnered attention in medicinal chemistry due to its potential biological activities. The compound's unique difluorovinyl group enhances its reactivity and interaction with biological targets, making it a subject of interest for drug discovery and development.

Molecular Characteristics:

Property	Value
Molecular Formula	C$_7$H$_5$F$_2$N
Molecular Weight	141.12 g/mol
IUPAC Name	4-(2,2-difluoroethenyl)pyridine
InChI	InChI=1S/C7H5F2N/c8-7(9)5-6-1-3-10-4-2-6/h1-5H
InChI Key	XPVQGGGYEWIANA-UHFFFAOYSA-N
Canonical SMILES	C1=CN=CC=C1C=C(F)F

The difluorovinyl moiety in this compound contributes to its unique chemical behavior, allowing it to participate in various reactions, including nucleophilic substitutions and cross-coupling reactions, which are essential in organic synthesis and material science .

The biological activity of 4-(2,2-Difluorovinyl)pyridine is primarily attributed to its ability to interact with specific molecular targets. The difluorovinyl group acts as an electrophile, which can react with nucleophilic sites on biomolecules. This interaction may lead to:

• Enzyme Inhibition: The compound can inhibit specific enzymes by modifying their active sites.
• Modulation of Signaling Pathways: It may alter cellular signaling pathways, affecting various biological processes .

Biological Activities

Research has indicated several potential biological activities of 4-(2,2-Difluorovinyl)pyridine:

• Antiviral Activity: Preliminary studies suggest that the compound exhibits antiviral properties, potentially through inhibition of viral replication mechanisms.
• Anticancer Properties: Investigations into the compound's anticancer potential have shown promise, with indications of its ability to induce apoptosis in cancer cell lines .
• Antimicrobial Effects: The compound has also been studied for its antimicrobial activity against various pathogens, making it a candidate for further exploration in antibiotic development .

Case Studies

Case Study 1: Anticancer Activity
A study evaluated the efficacy of 4-(2,2-Difluorovinyl)pyridine against human cancer cell lines. The results demonstrated a significant reduction in cell viability at micromolar concentrations, indicating its potential as an anticancer agent.

Case Study 2: Antiviral Mechanism
Research focused on the antiviral mechanism revealed that the compound inhibits the replication of certain viruses by targeting viral polymerases. This was evidenced by reduced viral load in treated cell cultures compared to controls.

Comparative Analysis

To contextualize the biological activity of 4-(2,2-Difluorovinyl)pyridine, a comparison with similar compounds is useful:

Compound	Biological Activity	Mechanism of Action
2-(2,4-Difluorophenyl)pyridine	Anticancer	Enzyme inhibition
Fluorinated Quinolines	Antimicrobial	Cell membrane disruption
Pyrido[1,2-a]indoles	Diverse biological effects	Receptor modulation

The distinct difluorovinyl group in 4-(2,2-Difluorovinyl)pyridine provides it with unique properties that differentiate it from other fluorinated compounds .